molecular formula C12H10N2O2 B8469492 3-(6-Methoxy-[1,5]naphthyridin-4-yl)-prop-2-yn-1-ol

3-(6-Methoxy-[1,5]naphthyridin-4-yl)-prop-2-yn-1-ol

Cat. No. B8469492
M. Wt: 214.22 g/mol
InChI Key: OCHNVVWIQSPSOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(6-Methoxy-[1,5]naphthyridin-4-yl)-prop-2-yn-1-ol is a useful research compound. Its molecular formula is C12H10N2O2 and its molecular weight is 214.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(6-Methoxy-[1,5]naphthyridin-4-yl)-prop-2-yn-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(6-Methoxy-[1,5]naphthyridin-4-yl)-prop-2-yn-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(6-Methoxy-[1,5]naphthyridin-4-yl)-prop-2-yn-1-ol

Molecular Formula

C12H10N2O2

Molecular Weight

214.22 g/mol

IUPAC Name

3-(6-methoxy-1,5-naphthyridin-4-yl)prop-2-yn-1-ol

InChI

InChI=1S/C12H10N2O2/c1-16-11-5-4-10-12(14-11)9(3-2-8-15)6-7-13-10/h4-7,15H,8H2,1H3

InChI Key

OCHNVVWIQSPSOB-UHFFFAOYSA-N

Canonical SMILES

COC1=NC2=C(C=CN=C2C=C1)C#CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 8-bromo-2-methoxy-[1,5]naphthyridine (4.0 g, 16.7 mmol, prepared as in WO 2006/032466) and propargylalcohol (1.9 g, 33.5 mmol) in DMF (50 mL) and TEA (10.16 g, 100 mmol) was degassed by bubbling N2 through for 10 min. CuI (0.318 g, 1.6 mmol) and Pd(PPh3)2Cl2 (0.588 g, 0.84 mmol) were added and the brown solution was stirred at rt overnight. The mixture was partitioned between water and EtOAc and the org. layer was washed several times with water and a sat. NH4Cl solution, dried over MgSO4 and concentrated. Chromatography on SiO2 (Hex/EA 1:1, EA) followed by crystallization from ether gave the coupling product as a beige solid (1.95 g, 54% yield).
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
1.9 g
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
10.16 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0.318 g
Type
catalyst
Reaction Step Two
Quantity
0.588 g
Type
catalyst
Reaction Step Two
Yield
54%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.